Cas no 63483-09-0 (Butanal, 4-chloro-2-methyl-)

• Product Name: Butanal, 4-chloro-2-methyl-
• CAS No: 63483-09-0
• MF: C₅H₉ClO
• MW: 120.577360868454
• CID: 426286
• PubChem ID: 11389384
• Update Time: 2025-04-19

Butanal, 4-chloro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Butanal, 4-chloro-2-methyl-
• 4-chloro-2-methylbutanal
• DTXSID20464281
• SCHEMBL447704
• 63483-09-0
• AKOS006384480
• RKGRKVOYHNAUAY-UHFFFAOYSA-N
• 4-chloro-2-methylbutyraldehyde

• Inchi： 1S/C5H9ClO/c1-5(4-7)2-3-6/h4-5H,2-3H2,1H3
• InChI Key： RKGRKVOYHNAUAY-UHFFFAOYSA-N
• SMILES： ClCCC(C=O)C

Computed Properties

• Exact Mass: 120.03427
• Monoisotopic Mass: 120.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 54
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07